Cas no 956573-62-9 (1-butyl-5-chloro-3-methyl-1H-pyrazole-4-carboxylic acid)

1-butyl-5-chloro-3-methyl-1H-pyrazole-4-carboxylic acid structure
956573-62-9 structure
Product Name:1-butyl-5-chloro-3-methyl-1H-pyrazole-4-carboxylic acid
CAS No:956573-62-9
MF:C9H13ClN2O2
MW:216.664721250534
CID:3107422
PubChem ID:3791012
Update Time:2025-04-21

1-butyl-5-chloro-3-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-butyl-5-chloro-3-methyl-1H-pyrazole-4-carboxylic acid
    • 1H-Pyrazole-4-carboxylic acid, 1-butyl-5-chloro-3-methyl-
    • 1-butyl-5-chloro-3-methyl-4-pyrazolecarboxylic acid
    • 1-butyl-5-chloro-3-methyl-1H-pyrazole-4-carboxylicacid
    • 1-butyl-5-chloro-3-methylpyrazole-4-carboxylic acid
    • 984-893-0
    • 1-butyl-5-chloro-3-methyl-pyrazole-4-carboxylic Acid
    • AKOS008965432
    • DTXSID701323406
    • HMS1730I13
    • MFCD06655124
    • EN300-10730
    • 956573-62-9
    • BDBM66601
    • G58623
    • cid_3791012
    • SMR000364694
    • 1-butyl-5-chloranyl-3-methyl-pyrazole-4-carboxylic acid
    • CS-0231171
    • GNB57362
    • Z56347557
    • MLS000773810
    • Inchi: 1S/C9H13ClN2O2/c1-3-4-5-12-8(10)7(9(13)14)6(2)11-12/h3-5H2,1-2H3,(H,13,14)
    • InChI Key: VTLWIDDZVIOQSV-UHFFFAOYSA-N
    • SMILES: N1(CCCC)C(Cl)=C(C(O)=O)C(C)=N1

Computed Properties

  • Exact Mass: 216.0665554Da
  • Monoisotopic Mass: 216.0665554Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: 95-97 °C
  • Boiling Point: 347.0±37.0 °C at 760 mmHg
  • Flash Point: 163.7±26.5 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-butyl-5-chloro-3-methyl-1H-pyrazole-4-carboxylic acid Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B872320-10mg
1-butyl-5-chloro-3-methyl-1H-pyrazole-4-carboxylic Acid
956573-62-9
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$ 50.00 2022-06-06
TRC
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1-butyl-5-chloro-3-methyl-1H-pyrazole-4-carboxylic Acid
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$ 250.00 2022-06-06
Enamine
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1-butyl-5-chloro-3-methyl-1H-pyrazole-4-carboxylic acid
956573-62-9 95%
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$135.0 2023-10-28
Enamine
EN300-10730-0.1g
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Enamine
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Enamine
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Enamine
EN300-10730-1.0g
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$614.0 2023-06-15
Enamine
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